2-Cyclopropyl-5-benzylpyrrole

• IUPAC Name: 2-benzyl-5-cyclopropyl-1H-pyrrole
• InChI: InChI=1S/C14H15N/c1-2-4-11(5-3-1)10-13-8-9-14(15-13)12-6-7-12/h1-5,8-9,12,15H,6-7,10H2
• InChI Key: VTDVVXMBXQJXED-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC=C(N2)CC3=CC=CC=C3
• Molecular Formula: C14H15N
• Molecular Weight: 197.27 g/mol

Description

2-Cyclopropyl-5-benzylpyrrole (2CBP) is a cyclopropyl-substituted pyrrole-containing compound that has been studied for its potential use in various scientific research applications. It is a relatively new compound that has been studied in recent years and has shown promise in a variety of fields.

Mechanism of Action

The exact mechanism of action of 2-Cyclopropyl-5-benzylpyrrole is not yet fully understood. However, it is believed that it acts as an inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine in the brain. It is also believed to act as an inhibitor of the enzyme monoamine oxidase, which is responsible for breaking down the neurotransmitters serotonin, dopamine, and norepinephrine in the brain.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to increase the levels of the neurotransmitter acetylcholine in the brain, which can lead to improved cognitive function and memory. It has also been shown to reduce inflammation in the body, which can lead to improved overall health.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-Cyclopropyl-5-benzylpyrrole in laboratory experiments is that it is relatively easy to synthesize and can be produced in large quantities. Additionally, it has a relatively low toxicity, which makes it safe to use in laboratory experiments. However, one of the major limitations of using this compound in laboratory experiments is that it is still not fully understood, so its effects may not be fully predictable.

Future Directions

Some potential future directions for 2-Cyclopropyl-5-benzylpyrrole research include further exploration of its potential use as an anti-cancer agent, as an anti-inflammatory agent, and as a potential inhibitor of the enzyme acetylcholinesterase. Additionally, further research could be done to explore its potential use in drug delivery systems, as a potential inhibitor of the enzyme monoamine oxidase, and as a potential inhibitor of the enzyme tyrosine hydroxylase. It could also be studied for its potential use in other areas, such as neurological disorders, cardiovascular diseases, and metabolic disorders.

Synthesis Methods

2-Cyclopropyl-5-benzylpyrrole can be synthesized through a variety of methods, including chemical synthesis, biocatalysis, and enzymatic synthesis. The most common method of chemical synthesis involves the reaction of cyclopropylbenzene with a pyrrole-containing compound, such as 4-methyl-2-pyrrole-2-carboxylic acid. This reaction produces the desired this compound product.

Scientific Research Applications

2-Cyclopropyl-5-benzylpyrrole has been studied for its potential use in a variety of scientific research applications. It has been studied for its potential use as an anti-cancer agent, as an anti-inflammatory agent, and as a potential inhibitor of the enzyme acetylcholinesterase. It has also been studied for its potential use in drug delivery systems, as a potential inhibitor of the enzyme monoamine oxidase, and as a potential inhibitor of the enzyme tyrosine hydroxylase.